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Compound of Interest

Compound Name: gamma-Glutamylthreonine

Cat. No.: B13420320

This guide provides immediate, essential safety, handling, and disposal information for y-
Glutamylthreonine to ensure the safety of researchers, scientists, and drug development
professionals. The following procedures are designed to offer clear, step-by-step guidance for
laboratory operations involving this dipeptide.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for y-Glutamylthreonine is not readily available, the
following table summarizes key quantitative data for structurally similar compounds to provide a
basis for safe handling procedures.

Property Value Citation
Physical State Solid (White) [1]
Melting Point/Range 192 °C (377.6 °F) [2]
Molecular Formula C9H16N206

Molecular Weight 248.23 g/mol

Not classified as a hazardous
o substance or mixture.
Hazard Classification . [31[4]
However, it is prudent to

handle with care.
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Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.

PPE Component

Specification

Rationale

Citation

Eye and Face

Protection

Appropriate protective
eyeglasses or
chemical safety
goggles conforming to
OSHA's eye and face
protection regulations
in 29 CFR 1910.133
or European Standard
EN166.

Protects eyes from

potential splashes.

Skin Protection

Gloves: Appropriate
protective gloves
(e.g., nitrile). Lab
Coat: A standard lab

coat should be worn.

Prevents skin contact
and protects clothing
and skin from

potential splashes.

[1]14]

Respiratory Protection

Under normal use
conditions where dust
formation is avoided,
respiratory protection
is not required. If
significant dust is
expected, a
NIOSH/MSHA or
European Standard
EN 149 approved
respirator is

recommended.

Avoids inhalation of

any dust or aerosols.

[1]14]

Closed-toe shoes

Protects feet from

Footwear must be worn in the spills and falling [1]
laboratory at all times.  objects.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of y-Glutamylthreonine from receipt to use in
experiments.

e Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.[1]
o Store the container in a cool, dry, and well-ventilated area.[4]
o Log the compound in your laboratory's chemical inventory.[1]

e Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature to prevent
condensation.[1]

o Work in a well-ventilated area. If there is a risk of dust generation, use a chemical fume
hood.[1][4]

o Don the required PPE as outlined above.[1]

» Weighing and Aliquoting:

o

To minimize dust, avoid vigorous shaking or scraping of the solid.[1]

o

Use a clean spatula and weighing paper/boat.[1]

[¢]

Carefully transfer the desired amount of y-Glutamylthreonine.[1]

[¢]

Close the primary container tightly immediately after use.[1]

 Dissolving the Compound:

o Add the solvent to the weighed solid slowly to avoid splashing.[1]

o If necessary, use gentle agitation (e.g., vortexing or sonication) to fully dissolve the
compound.[1]
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e Post-Handling:

o

Clean any spills immediately by sweeping up the solid material and placing it in a
designated waste container.[1][3]

o

Wipe down the work area with an appropriate cleaning agent.[1]

[¢]

Remove PPE in the correct order to avoid cross-contamination and dispose of gloves
properly.[1]

[¢]

Wash hands thoroughly with soap and water after handling the compound.[1][4]

Disposal Plan

Proper disposal of y-Glutamylthreonine and associated waste is crucial to maintain a safe
laboratory environment.

e Unused Compound:

o Dispose of unused y-Glutamylthreonine as chemical waste.[1] It should be collected in a
suitable, labeled container for disposal.[1]

o Do not release it into the environment.[1]
» Contaminated Materials:

o Any materials that have come into contact with y-Glutamylthreonine (e.g., weighing paper,
pipette tips, gloves) should be disposed of in the appropriate solid waste stream for non-
hazardous chemical waste.[1]

e Aqueous Waste:

o If drain disposal is permitted by your institution's Environmental Health and Safety (EHS)
office, flush small quantities with copious amounts of running water.[3]

o If not permitted, collect the aqueous waste in a sealed, labeled container and dispose of it
through your institution's non-hazardous chemical waste stream.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_gamma_Glu_His_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Gamma_glutamylcysteine_TFA.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Glutamyl_Histidine.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_gamma_Glu_His_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_gamma_Glu_His_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13420320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visual Guides
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PPE selection workflow for handling y-Glutamyithreonine.

Safe Handling and Disposal Workflow for y-Glutamylthreonine
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Workflow for the safe handling and disposal of y-Glutamylthreonine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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